Dodecylamine Hydroiodide

• IUPAC Name: dodecan-1-amine;hydroiodide
• InChI: InChI=1S/C12H27N.HI/c1-2-3-4-5-6-7-8-9-10-11-12-13;/h2-13H2,1H3;1H
• InChI Key: PXWSKGXEHZHFJA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCN.I
• Molecular Formula: C12H28IN
• Molecular Weight: 313.26 g/mol
• CAS No.: 34099-97-3

Description

Dodecylamine Hydroiodide is a chemical compound with the molecular formula C12H28IN. It is used in various applications including as a reagent.

Molecular Structure Analysis

The molecular structure of this compound consists of a dodecylamine molecule ionically bonded to a hydroiodide ion. The dodecylamine part of the molecule is a long carbon chain with an amine group at one end.

Chemical Reactions Analysis

This compound has been used in the determination of amines in flotation pulp based on derivatization. It has also been used in the surface modification of perovskite.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It is hygroscopic, meaning it absorbs moisture from the air.

Scientific Research Applications

Ion-Selective Electrodes

Dodecylamine has been utilized in the creation of ion-selective electrodes. For instance, Schulthess et al. (1981) found that tri-n-dodecylamine serves as an effective neutral carrier in liquid-membrane electrodes for hydrogen ion selectivity, improving upon previous pH-sensitive electrodes (Schulthess et al., 1981).

Lipid Extraction and Chromatography

Dodecylamine-agarose has been applied for lipid extraction from plasma using affinity chromatography, as demonstrated by Deutsch et al. (1973). This method effectively recovers major neutral lipids and phospholipids (Deutsch et al., 1973).

Surface Modification and Solar Cell Improvement

Zhang et al. (2018) explored the use of dodecylamine hydroiodide in modifying the surface of perovskite CH3NH3PbIxCl3-x. This modification resulted in increased hydrophobicity, enhanced fluorescence, and improved stability and performance in perovskite solar cells (Zhang et al., 2018).

Corrosion Inhibition

Huang et al. (1997) and Bastidas et al. (2000) investigated dodecylamine as a corrosion inhibitor. Huang et al. found it effective for zinc corrosion in ammonium chloride media (Huang et al., 1997), while Bastidas et al. studied its efficacy in inhibiting mild steel hydrochloric acid corrosion (Bastidas et al., 2000).

Nanotechnology and Material Science

Falcón et al. (2014) used dodecylamine in the encapsulation on silica nanoparticles for active corrosion protection of carbon steel, demonstrating its potential in nanotechnology applications (Falcón et al., 2014). Additionally, Ferreira et al. (2017) investigated the impact of dodecylamine functionalization of carbon nanotubes on the properties of polyethylene-based composites (Ferreira et al., 2017).

Flotation and Separation Processes

Dodecylamine has been utilized in the flotation of minerals, like in the work of Nazari and Hassanzadeh (2020), where dodecylamine nanobubbles were used to enhance the flotation of coarse particles (Nazari & Hassanzadeh, 2020).

Environmental Applications

Saitoh et al. (2012) explored the use of dodecylamine-modified polyacrylic acid for the coagulation of hydrophobic organic pollutants in water, demonstrating its environmental application potential (Saitoh et al., 2012).

Mechanism of Action

Target of Action

Dodecylamine Hydroiodide primarily targets bacterial spores, particularly those of the Firmicute species . These spores are dormant, highly resistant forms of bacteria that can survive in harsh conditions and can cause various diseases when they germinate.

Mode of Action

The compound interacts with these bacterial spores and causes rapid killing .

Biochemical Pathways

The compound’s action results in the loss of the inner membrane’s function as a permeability barrier in the bacterial spores . This disruption likely affects various biochemical processes within the spores.

Result of Action

The action of this compound results in the death of bacterial spores . Some of the killed spores subsequently germinate, indicating that the compound’s action truly kills the spores . The compound also makes spores more sensitive to killing by subsequent heat treatment .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is hygroscopic and should be stored under inert gas to avoid moisture

Safety and Hazards

Dodecylamine Hydroiodide can cause skin and eye irritation. It is recommended to wear protective gloves, eye protection, and face protection when handling this substance.

Future Directions

Dodecylamine Hydroiodide has been used in the surface modification of perovskite, changing the surface from hydrophilic to hydrophobic. This suggests potential applications in the development of perovskite solar cells. Additionally, due to its sporicide properties, it could be useful in wide area spore decontamination.

Biochemical Analysis

Biochemical Properties

Dodecylamine Hydroiodide plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes, proteins, and other biomolecules. It is known to form complexes with metal ions, leading to the formation of insoluble metal halides . These complexes can further react with water or acid, resulting in the release of hydrogen ions and the production of peroxide-type compounds . This compound interacts with enzymes such as amine oxidases, which catalyze the oxidation of amines to aldehydes, ammonia, and hydrogen peroxide. This interaction is crucial for various metabolic processes and cellular functions.

Molecular Mechanism

The mechanism of action of this compound involves several molecular interactions. At the molecular level, it binds to specific biomolecules, including enzymes and receptors, through hydrogen bonding and electrostatic interactions . This binding can result in the inhibition or activation of enzyme activity, depending on the nature of the interaction. For example, this compound can inhibit the activity of certain enzymes by forming stable complexes with their active sites, thereby preventing substrate binding and catalysis . Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. This compound is hygroscopic and should be stored under inert gas to prevent moisture absorption and degradation . Over time, this compound may undergo hydrolysis, leading to the formation of dodecylamine and hydroiodic acid. Long-term exposure to this compound can result in cumulative effects on cellular function, including alterations in cell growth and viability.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can enhance cellular functions by modulating enzyme activity and gene expression. At high doses, this compound can exhibit toxic effects, including cell membrane disruption and oxidative stress . Threshold effects have been observed, where a specific dosage range results in optimal cellular responses, while higher doses lead to adverse effects such as cell death and tissue damage.

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to amine metabolism. It interacts with enzymes such as amine oxidases, which catalyze the oxidation of amines to aldehydes, ammonia, and hydrogen peroxide . This compound can also affect metabolic flux by altering the levels of key metabolites involved in energy production and utilization. The presence of this compound can lead to changes in the concentration of metabolites such as ATP, NADH, and other cofactors.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. It can be taken up by cells via active transport mechanisms and distributed to various cellular compartments . The localization and accumulation of this compound within cells can influence its activity and function. For example, its interaction with membrane-bound receptors and ion channels can modulate cellular signaling pathways and ion homeostasis.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. This compound can be targeted to specific cellular compartments, such as the mitochondria, endoplasmic reticulum, and lysosomes, through post-translational modifications and targeting signals . The subcellular localization of this compound can influence its interactions with biomolecules and its overall impact on cellular processes. For instance, its presence in the mitochondria can affect energy production and oxidative stress responses.